![molecular formula C24H21ClN2O2S2 B2571090 (E)-3-((3-chlorobenzyl)thio)-3-((3,5-dimethylphenyl)amino)-2-(phenylsulfonyl)acrylonitrile CAS No. 866348-26-7](/img/structure/B2571090.png)
(E)-3-((3-chlorobenzyl)thio)-3-((3,5-dimethylphenyl)amino)-2-(phenylsulfonyl)acrylonitrile
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Description
(E)-3-((3-chlorobenzyl)thio)-3-((3,5-dimethylphenyl)amino)-2-(phenylsulfonyl)acrylonitrile is a useful research compound. Its molecular formula is C24H21ClN2O2S2 and its molecular weight is 469.01. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
The synthesis and reactivity of compounds containing acrylonitrile groups and related functionalities have been extensively studied. For instance, the work by Vasin et al. (2015) on the synthesis of 3,3-diphenyl-3H-pyrazoles using vinyl sulfones demonstrates the versatility of acrylonitrile derivatives in chemical synthesis, especially in reactions involving 1,3-dipolar cycloaddition to diphenyldiazomethane (Vasin, V. et al., 2015). This study showcases the potential of acrylonitrile derivatives as precursors in the synthesis of complex heterocyclic compounds, which could have implications in materials science and pharmaceutical research.
Heterocyclic Compound Synthesis
The utility of enaminonitriles in the synthesis of heterocyclic compounds, as detailed by Fadda et al. (2012), also highlights the significance of acrylonitrile derivatives in medicinal chemistry (Fadda, A. et al., 2012). The ability to derive new pyrazole, pyridine, and pyrimidine derivatives from enaminonitriles underscores the potential of such molecules in the discovery and development of new therapeutic agents.
Material Science Applications
In material science, the modification of polymers with acrylonitrile and related functionalities can lead to the development of novel materials with enhanced properties. For example, the study by Liu et al. (2019) on the polymerization of acrylonitrile with 3-aminocarbonyl-3-butenoic acid methyl ester demonstrates how copolymerization strategies can be employed to improve the molecular weight and thermal properties of polyacrylonitrile (PAN), which is crucial for applications in carbon fiber production (Liu, C. et al., 2019).
Optical and Electronic Applications
Furthermore, the development of donor-acceptor substituted thiophene dyes for enhanced nonlinear optical limiting, as investigated by Anandan et al. (2018), demonstrates the application of acrylonitrile derivatives in optoelectronics (Anandan, S. et al., 2018). These compounds exhibit promising optical limiting behavior, which is essential for protecting human eyes and optical sensors, as well as for stabilizing light sources in optical communications.
properties
IUPAC Name |
(E)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)methylsulfanyl]-3-(3,5-dimethylanilino)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClN2O2S2/c1-17-11-18(2)13-21(12-17)27-24(30-16-19-7-6-8-20(25)14-19)23(15-26)31(28,29)22-9-4-3-5-10-22/h3-14,27H,16H2,1-2H3/b24-23+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHHPIBBQNKVGHI-WCWDXBQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=C(C#N)S(=O)(=O)C2=CC=CC=C2)SCC3=CC(=CC=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)N/C(=C(/C#N)\S(=O)(=O)C2=CC=CC=C2)/SCC3=CC(=CC=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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